Cas no 1211595-26-4 (2,2-Difluoro-3-morpholinopropan-1-amine)

• Product Name: 2,2-Difluoro-3-morpholinopropan-1-amine
• CAS No: 1211595-26-4
• MF: C₇H₁₄F₂N₂O
• MW: 180.195668697357
• CID: 1089720
• PubChem ID: 46864120
• Update Time: 2025-05-26

2,2-Difluoro-3-morpholinopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-3-morpholinopropan-1-amine
• 2,2-difluoro-3-morpholin-4-ylpropan-1-amine
• DB-292113
• DTXSID10676957
• AKOS006308179
• 2,2-Difluoro-3-(morpholin-4-yl)propan-1-amine
• 1211595-26-4
• EN300-790014
• A891855

• Inchi： 1S/C7H14F2N2O/c8-7(9,5-10)6-11-1-3-12-4-2-11/h1-6,10H2
• InChI Key： GPEACLRYPCRPNI-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCOCC1)F

Computed Properties

• Exact Mass: 180.10741940g/mol
• Monoisotopic Mass: 180.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.1±40.0 ºC (760 Torr),
• Flash Point: 106.3±27.3 ºC,
• Solubility: Soluble (586 g/l) (25 º C),

Additional information on 2,2-Difluoro-3-morpholinopropan-1-amine

Research Brief on 2,2-Difluoro-3-morpholinopropan-1-amine (CAS: 1211595-26-4): Recent Advances and Applications

2,2-Difluoro-3-morpholinopropan-1-amine (CAS: 1211595-26-4) is a fluorinated morpholine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various diseases, including cancer and infectious diseases.

The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 2,2-Difluoro-3-morpholinopropan-1-amine, the presence of two fluorine atoms adjacent to the amine group introduces steric and electronic effects that can modulate the compound's reactivity and interaction with enzymes or receptors. This makes it a valuable intermediate in the design of novel pharmaceuticals.

Recent research has focused on the synthesis and optimization of 2,2-Difluoro-3-morpholinopropan-1-amine derivatives to improve their pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective PI3K inhibitors, which are promising candidates for cancer therapy. The study reported that the fluorinated morpholine moiety contributed to the inhibitors' enhanced potency and selectivity, reducing off-target effects.

Another area of interest is the application of 2,2-Difluoro-3-morpholinopropan-1-amine in the synthesis of covalent inhibitors. The amine group can be functionalized to form reversible or irreversible bonds with target proteins, enabling the design of highly specific inhibitors. A recent preprint on bioRxiv described the use of this compound in the development of covalent inhibitors for SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery.

In addition to its role in drug discovery, 2,2-Difluoro-3-morpholinopropan-1-amine has been investigated for its utility in chemical biology tools. For example, it has been used as a probe to study enzyme mechanisms or as a labeling agent for proteomics studies. Its versatility and modularity make it a valuable asset in both academic and industrial research settings.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,2-Difluoro-3-morpholinopropan-1-amine, as well as in the optimization of its derivatives for clinical use. Future research directions may include the exploration of novel synthetic routes, the development of more efficient purification techniques, and the evaluation of its safety and efficacy in preclinical models.

In conclusion, 2,2-Difluoro-3-morpholinopropan-1-amine (CAS: 1211595-26-4) represents a promising scaffold in medicinal chemistry and chemical biology. Its unique structural features and versatile applications underscore its potential as a key player in the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to fully unlock its capabilities and translate these findings into clinical benefits.